Cas no 1065073-98-4 (N-Ethyl 3-bromo-4-fluorobenzamide)

• Product Name: N-Ethyl 3-bromo-4-fluorobenzamide
• CAS No: 1065073-98-4
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• MDL: MFCD11053796
• CID: 856264
• PubChem ID: 18711951
• Update Time: 2025-04-19

N-Ethyl 3-bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-ethyl-4-fluorobenzamide
• N-Ethyl 3-bromo-4-fluorobenzamide
• AKOS015834208
• DTXSID50595779
• N-ethyl-3-bromo-4-fluorobenzamide
• BS-23756
• 1065073-98-4
• DB-371524
• MFCD11053796
• SCHEMBL13702278

• MDL： MFCD11053796
• Inchi： 1S/C9H9BrFNO/c1-2-12-9(13)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： CDEMMEBEXFRGFM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NCC)=O)F

Computed Properties

• Exact Mass: 244.98500
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• PSA: 29.10000
• LogP: 2.72880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives